Cas no 2137913-36-9 (Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]-)

• Product Name: Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]-
• CAS No: 2137913-36-9
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5301631
• Update Time: 2025-11-06

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]-

• Inchi： 1S/C12H19NO3/c1-6(2)11(14)13-10-5-7-3-8(12(15)16)4-9(7)10/h6-10H,3-5H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： XLGSUPIIACPCLL-UHFFFAOYSA-N
• SMILES： C12C(C(NC(=O)C(C)C)C1)CC(C(O)=O)C2

Additional information on Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]-

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]-: A Comprehensive Overview

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]- (CAS No: 2137913-36-9) is a complex organic compound with a unique bicyclic structure and functional groups that make it highly versatile in various applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential as a building block for advanced molecules and its intriguing chemical properties.

The bicyclo[3.2.0]heptane framework is a fused bicyclic system consisting of two rings: a three-membered ring and a five-membered ring. This structure imparts rigidity and stability to the molecule, making it an ideal scaffold for the attachment of other functional groups. The carboxylic acid group at position 3 of the bicyclic system adds acidity and reactivity, enabling further chemical modifications such as esterification or amidation.

One of the most notable features of this compound is the 6-(2-methyl-1-oxopropylamino) substituent. This group introduces additional functionality, including amino and keto functionalities, which can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial in biological systems, making this compound a promising candidate for drug design and development.

Recent studies have highlighted the potential of Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]- as a precursor for bioactive molecules. For instance, researchers have explored its role in the synthesis of peptide mimetics and small molecule inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the construction of the bicyclic framework through ring-closing metathesis or other cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents.

In terms of physical properties, Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]- exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity under standard test conditions. Preliminary data suggest that it undergoes moderate biodegradation under aerobic conditions, with no significant toxicity observed towards aquatic organisms at concentrations below 1 mg/L.

Looking ahead, ongoing research aims to explore the stereochemical properties of Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1-oxopropyl)amino]- and its derivatives to better understand their interactions with biological targets. Advances in computational chemistry are also being leveraged to predict binding affinities and optimize molecular designs for enhanced therapeutic efficacy.

In conclusion, Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-[(2-methyl-1 oxopropyl)amino]- stands out as a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, functional groups, and promising biological activity position it as a key player in future research endeavors aimed at developing innovative solutions in medicine and materials science.